2-(2-{[4-(Methylsulfanyl)benzyl]amino}ethoxy)ethanol

• Molecular Formula: C12H19NO2S
• Molecular Weight: 241.35 g/mol
• IUPAC Name: 2-[2-[(4-methylsulfanylphenyl)methylamino]ethoxy]ethanol
• InChI: InChI=1S/C12H19NO2S/c1-16-12-4-2-11(3-5-12)10-13-6-8-15-9-7-14/h2-5,13-14H,6-10H2,1H3
• InChI Key: FXCDDGYSXWJXHD-UHFFFAOYSA-N
• SMILES: CSC1=CC=C(C=C1)CNCCOCCO

Description

2-(2-{[4-(Methylsulfanyl)benzyl]amino}ethoxy)ethanol, also known as MMB-2201, is a synthetic cannabinoid that has gained popularity in recent years due to its potential for use in scientific research. This compound has been found to have a range of effects on the body, including both biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 2-(2-{[4-(Methylsulfanyl)benzyl]amino}ethoxy)ethanol involves binding to cannabinoid receptors in the body, specifically the CB1 and CB2 receptors. This binding can result in a range of effects on the body, including changes in mood, appetite, and pain perception. 2-(2-{[4-(Methylsulfanyl)benzyl]amino}ethoxy)ethanol has been found to have both agonist and antagonist effects on these receptors, meaning that it can either activate or block their activity depending on the specific receptor and the concentration of the compound.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(2-{[4-(Methylsulfanyl)benzyl]amino}ethoxy)ethanol are varied and can depend on a range of factors, including the dose, route of administration, and individual differences in metabolism. Some of the most commonly reported effects of 2-(2-{[4-(Methylsulfanyl)benzyl]amino}ethoxy)ethanol include changes in mood, appetite, and pain perception. Additionally, this compound has been found to have potential therapeutic effects in the treatment of conditions such as anxiety, depression, and chronic pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(2-{[4-(Methylsulfanyl)benzyl]amino}ethoxy)ethanol in lab experiments is its ability to selectively target cannabinoid receptors in the body. This makes it a useful tool for studying the effects of cannabinoids on the body without the potential confounding effects of other compounds found in natural cannabis. However, there are also limitations to using synthetic cannabinoids like 2-(2-{[4-(Methylsulfanyl)benzyl]amino}ethoxy)ethanol in lab experiments, including the potential for off-target effects and the need for careful dosing and monitoring to avoid toxicity.

Future Directions

There are many potential future directions for research on 2-(2-{[4-(Methylsulfanyl)benzyl]amino}ethoxy)ethanol and other synthetic cannabinoids. One area of focus is the development of new compounds with improved selectivity and potency for specific cannabinoid receptors. Additionally, researchers are exploring the potential therapeutic applications of synthetic cannabinoids in the treatment of a range of conditions, including chronic pain, anxiety, and depression. Further research is also needed to better understand the potential risks and benefits of these compounds and to develop safe and effective dosing protocols for use in both lab experiments and clinical settings.
In conclusion, 2-(2-{[4-(Methylsulfanyl)benzyl]amino}ethoxy)ethanol is a synthetic cannabinoid with a range of potential applications in scientific research. Its selective targeting of cannabinoid receptors makes it a useful tool for studying the effects of cannabinoids on the body, and its potential therapeutic applications make it an area of active research. However, careful dosing and monitoring are needed to avoid potential toxicity, and further research is needed to better understand the risks and benefits of using synthetic cannabinoids in both lab experiments and clinical settings.

Synthesis Methods

The synthesis of 2-(2-{[4-(Methylsulfanyl)benzyl]amino}ethoxy)ethanol involves the reaction of 4-methylthiobenzylamine with 2-bromoethyl ethylene glycol in the presence of a base catalyst. The resulting product is then purified using chromatography techniques to obtain the final compound. This synthesis method has been optimized for high yield and purity, making it a reliable source of 2-(2-{[4-(Methylsulfanyl)benzyl]amino}ethoxy)ethanol for scientific research.

Scientific Research Applications

2-(2-{[4-(Methylsulfanyl)benzyl]amino}ethoxy)ethanol has been used in a variety of scientific research studies, including studies on the endocannabinoid system, drug metabolism, and drug interactions. This compound has been found to have both agonist and antagonist effects on cannabinoid receptors, making it a useful tool for studying the effects of cannabinoids on the body. Additionally, 2-(2-{[4-(Methylsulfanyl)benzyl]amino}ethoxy)ethanol has been used to study the metabolism of synthetic cannabinoids and their potential interactions with other drugs.